2-(1-Aminocyclohexyl)-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one hydrochloride

• IUPAC Name: 2-(1-aminocyclohexyl)-4-propan-2-yl-1H-pyrimidin-6-one;hydrochloride
• InChI: InChI=1S/C13H21N3O.ClH/c1-9(2)10-8-11(17)16-12(15-10)13(14)6-4-3-5-7-13;/h8-9H,3-7,14H2,1-2H3,(H,15,16,17);1H
• InChI Key: OSEYEKMEJJOINM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)C2(CCCCC2)N.Cl
• Molecular Formula: C13H22ClN3O
• Molecular Weight: 271.78 g/mol

Description

• Synonyms :
  • And other related names .

Physical And Chemical Properties Analysis

• Boiling Point : Approximately 270°C .
• Density : 1.13 g/mL at 20°C .
• Appearance : Colorless oil .

Scientific Research Applications

Molecular Docking and Synthesis Studies

• Molecular Docking and Synthesis: Compounds including 2-(1-Aminocyclohexyl)-6-(propan-2-yl)-3,4-dihydropyrimidin-4-one hydrochloride derivatives have been studied for their molecular docking and synthesis. These compounds have shown high affinity with CDK4 protein, indicating potential applications in molecular docking studies (Holam, Santhoshkumar, & Killedar, 2022).

Synthesis of Heterocyclic Compounds

• Synthesis of Biologically Active Compounds: These chemical derivatives are crucial for synthesizing various heterocyclic compounds, which include pyrimidine and pyridazine structural fragments. Such compounds have significant biological activity, indicating their potential in pharmaceutical research (Aniskova, Grinev, & Yegorova, 2017).

Biological and Antimicrobial Activities

• Antimicrobial Properties

  Research indicates that dihydropyrimidine derivatives possess notable antimicrobial activities. This suggests their potential use in developing new antimicrobial agents (Dangar, 2017).

• Synthesis and Antiviral Evaluation

  Certain derivatives have also been evaluated for their antiviral properties, which further underscores their potential in medicinal chemistry (Legraverend, Ngongo-Tekam, Bisagni, & Zerial, 1985).

Conformational Studies

• Preparation and Conformational Study: The preparation and conformational study of partially saturated heterocycles, including compounds related to this compound, provide valuable insights into their structural properties (Bernáth, Stájer, Szabó, Folop, & Sohár, 1985).

Synthesis of Novel Functionalized Derivatives

• Novel Functionalized Derivatives: The synthesis of novel functionalized derivatives of dihydropyrimidin-2(1H)-one, including compounds similar to the one , has been researched for their potential applications in creating new pharmacologically active substances (Sukach, Bol’but, Petin, & Vovk, 2007).